
CAS number for Ethyl acetoacetate-3-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl acetoacetate-3-13C

Cat. No.: B1625688 Get Quote

An In-depth Technical Guide to Ethyl acetoacetate-3-13C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Ethyl acetoacetate-3-13C, a

stable isotope-labeled compound crucial for metabolic research and as a synthetic

intermediate. Its primary application lies in tracing the metabolic fate of acetoacetate, a key

ketone body, in various biological systems. This document outlines its physicochemical

properties, a detailed experimental protocol for its use in synthesis, and the metabolic pathway

in which it plays a significant role.

Physicochemical and Quantitative Data
The following table summarizes the key quantitative data for Ethyl acetoacetate-3-13C,

facilitating easy reference and comparison.
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Property Value Source(s)

CAS Number 61973-42-0 [1][2][3]

Molecular Formula CH₃¹³COCH₂CO₂CH₂CH₃ [1]

Molecular Weight 131.13 g/mol [1][2][3]

Isotopic Purity 99 atom % ¹³C [1]

Chemical Purity ≥98% [2]

Density 1.037 g/mL at 25 °C [1]

Boiling Point 181 °C (lit.) [1]

Melting Point -43 °C (lit.) [1]

Refractive Index n20/D 1.419 (lit.) [1]

Flash Point 84 °C - closed cup [1]

Experimental Protocol: Synthesis of [3-
¹³C]acetoacetate
Ethyl acetoacetate-3-13C is a precursor for the synthesis of [3-¹³C]acetoacetate, which can be

used as a hyperpolarized agent for in vivo metabolic imaging. The following protocol is based

on the saponification of Ethyl acetoacetate-3-13C.[4]

Materials:

Ethyl acetoacetate-3-13C

Deionized Water

4 M Lithium hydroxide (LiOH) solution

Water bath

Reaction vessel
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Procedure:

In a suitable reaction vessel, place 1 gram of Ethyl acetoacetate-3-13C.[4]

Add 4.8 mL of deionized water to the reaction vessel.[4]

Add 1.9 mL of 4 M lithium hydroxide solution to the mixture.[4]

Place the reaction vessel in a water bath pre-heated to 40 °C.[4]

Allow the reaction to proceed. The saponification of the ethyl ester will yield lithium [3-

¹³C]acetoacetate.

The resulting [3-¹³C]acetoacetate can be further purified, for example, by recrystallization.[4]

This synthesized [3-¹³C]acetoacetate can then be hyperpolarized for use in magnetic

resonance imaging (MRI) and magnetic resonance spectroscopy (MRS) to study the

distribution and metabolism of acetoacetate in real-time within a biological system.[4]

Metabolic Pathway: Ketogenesis
Ethyl acetoacetate-3-13C serves as a tracer to study ketogenesis, the metabolic pathway that

produces ketone bodies. After administration and subsequent hydrolysis to [3-¹³C]acetoacetate,

the labeled carbon can be tracked as it is metabolized by the body. This is particularly relevant

in studying energy metabolism in tissues like the brain, heart, and skeletal muscle, especially

under conditions of fasting or in diseases such as diabetes.[5][6][7] The diagram below

illustrates the formation of ketone bodies from acetyl-CoA, highlighting the central role of

acetoacetate.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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